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Compound of Interest

Compound Name: Triethylaniline

Cat. No.: B8750266 Get Quote

Disclaimer: An extensive search of publicly available scientific literature and chemical

databases reveals a significant scarcity of in-depth technical data for 2,4,6-triethylaniline.

While basic identification and general uses are documented, detailed experimental protocols,

quantitative biological data, and comprehensive safety profiles are not readily available. This

guide compiles all the accessible information and highlights the areas where data is lacking.

Core Compound Information
2,4,6-Triethylaniline is an aromatic amine with the CAS number 19779-32-9. It is

characterized by an aniline core substituted with three ethyl groups at the 2, 4, and 6 positions

of the benzene ring.

Table 1: Physicochemical Properties of 2,4,6-Triethylaniline
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Property Value Source

CAS Number 19779-32-9 N/A

Molecular Formula C₁₂H₁₉N N/A

Molecular Weight 177.29 g/mol N/A

Appearance Colorless to pale yellow liquid [1]

Odor Distinct amine odor [1]

Solubility
Soluble in organic solvents;

limited solubility in water.
[1]

LogP 3.5372 [2]

PSA 26.02 Å² [2]

Exact Mass 177.152 g/mol [2]

Synthesis and Manufacturing
Detailed, step-by-step experimental protocols for the synthesis of 2,4,6-triethylaniline are not

well-documented in readily accessible scientific literature. General synthetic approaches for

substituted anilines typically involve the nitration of the corresponding substituted benzene,

followed by the reduction of the nitro group to an amine. A patent for a related process involving

the production of 2,6-dialkylanilines mentions 2,4,6-triethylaniline as a component in a

reaction mixture, but does not provide a direct synthesis protocol.

Applications in Research and Industry
The primary documented application of 2,4,6-triethylaniline is as an intermediate in chemical

synthesis. Its nucleophilic nature makes it a reactant in the production of various organic

compounds.

Key Applications:

Dyes and Pigments: It serves as a precursor in the manufacturing of certain dyes and

pigments.[1]
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Organic Synthesis: It is used as a building block for more complex organic molecules.[1]

No specific applications in drug development or as a key component in named pharmaceutical

compounds were identified in the literature search.

Biological Activity and Toxicology
There is a significant lack of specific toxicological and biological activity data for 2,4,6-

triethylaniline. As an aromatic amine, it is generally advised to handle it with care due to the

potential for toxicity and carcinogenicity associated with this class of compounds.[1] However,

no quantitative data such as LD50 values or detailed studies on its metabolic pathways or

interaction with biological signaling pathways were found.

General Safety and Handling:

Due to its potential toxicity, appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or under a fume hood.

Spectral and Analytical Data
No publicly available NMR, IR, or Mass Spectrometry spectra specifically for 2,4,6-

triethylaniline were found during the literature search. For researchers requiring this

information, analytical characterization of a purchased sample would be necessary.

Logical Relationships and Workflows
Due to the absence of detailed experimental protocols or descriptions of its use in complex

synthetic or biological pathways, no logical workflow or signaling pathway diagrams could be

generated. A generalized workflow for the potential synthesis of a derivative from 2,4,6-

triethylaniline is presented below as a conceptual illustration.
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Caption: Conceptual workflow for a nucleophilic substitution reaction.

Conclusion
While 2,4,6-triethylaniline is a commercially available chemical intermediate, there is a

notable lack of comprehensive technical information in the public domain. Researchers and

drug development professionals interested in this compound will likely need to perform their

own analytical characterization, synthesis optimization, and toxicological assessments. The

information provided herein represents the extent of the data that could be retrieved from a

thorough search of scientific and chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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